Cas no 2229536-41-6 (tert-butyl N-{2-2-(dimethylamino)-3,4-difluorophenyl-1-oxopropan-2-yl}carbamate)

• Product Name: tert-butyl N-{2-2-(dimethylamino)-3,4-difluorophenyl-1-oxopropan-2-yl}carbamate
• CAS No: 2229536-41-6
• MF: C₁₆H₂₂F₂N₂O₃
• MW: 328.354291439056
• CID: 6150237
• PubChem ID: 165758102
• Update Time: 2025-06-08

tert-butyl N-{2-2-(dimethylamino)-3,4-difluorophenyl-1-oxopropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-2-(dimethylamino)-3,4-difluorophenyl-1-oxopropan-2-yl}carbamate
• 2229536-41-6
• EN300-1900251
• tert-butyl N-{2-[2-(dimethylamino)-3,4-difluorophenyl]-1-oxopropan-2-yl}carbamate

• Inchi： 1S/C16H22F2N2O3/c1-15(2,3)23-14(22)19-16(4,9-21)10-7-8-11(17)12(18)13(10)20(5)6/h7-9H,1-6H3,(H,19,22)
• InChI Key： YBVAMZZEPFDUBQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1N(C)C)C(C=O)(C)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 328.15984889g/mol
• Monoisotopic Mass: 328.15984889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{2-2-(dimethylamino)-3,4-difluorophenyl-1-oxopropan-2-yl}carbamate

Introduction to tert-butyl N-{2-2-(dimethylamino)-3,4-difluorophenyl-1-oxopropan-2-yl}carbamate (CAS No. 2229536-41-6)

tert-butyl N-{2-2-(dimethylamino)-3,4-difluorophenyl-1-oxopropan-2-yl}carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 2229536-41-6, this compound represents a fascinating example of how structural modifications can influence molecular interactions and therapeutic outcomes. The presence of multiple fluorine atoms, a dimethylamino group, and an ester functionality makes it a candidate for further exploration in drug discovery and development.

The compound’s structure is characterized by a tert-butyl carbamate moiety attached to a 2-(dimethylamino)-3,4-difluorophenyl group, which is further linked to a propanone derivative. This arrangement suggests potential applications in the synthesis of bioactive molecules, particularly those targeting neurological or inflammatory pathways. The fluorine atoms in the aromatic ring are known to enhance metabolic stability and binding affinity, making this compound an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the dimethylamino group may serve as a hydrogen bond acceptor or donor, depending on the target protein or receptor. This flexibility is crucial for designing molecules with optimized pharmacokinetic properties. Additionally, the tert-butyl carbamate group can influence solubility and metabolic clearance, factors that are critical for drug efficacy and safety.

In the context of current research, tert-butyl N-{2-2-(dimethylamino)-3,4-difluorophenyl-1-oxopropan-2-yl}carbamate has been investigated for its potential role in modulating enzyme activity. For instance, its structural motif resembles known inhibitors of enzymes involved in pain signaling and neuroinflammation. Preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on certain kinases or phosphodiesterases, which are implicated in various pathological conditions. These findings align with the growing interest in fluorinated aromatic compounds as pharmacological tools.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions and fluorination processes. The use of advanced synthetic techniques ensures high purity and yield, which are essential for downstream applications such as biological testing. Researchers have leveraged modern catalytic systems to streamline these reactions, reducing both time consumption and environmental impact. Such innovations underscore the importance of sustainable chemistry in pharmaceutical development.

From a regulatory perspective, tert-butyl N-{2-2-(dimethylamino)-3,4-difluorophenyl-1-oxopropan-2-yl}carbamate (CAS No. 2229536-41-6) must adhere to stringent quality control measures to ensure consistency and safety. Analytical methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to verify its chemical identity and purity. These practices align with international standards set by agencies like the International Council for Harmonisation (ICH), ensuring that the compound meets pharmaceutical-grade requirements.

The potential therapeutic applications of this compound are further highlighted by its structural similarity to known bioactive molecules. For example, analogs with similar scaffolds have shown promise in treating conditions ranging from autoimmune disorders to neurodegenerative diseases. While clinical trials are still in early stages, preclinical data suggest that tert-butyl N-{2-2-(dimethylamino)-3,4-difluorophenyl-1-oxopropan-2-yl}carbamate could serve as a lead compound for developing novel therapeutics.

In conclusion, tert-butyl N-{2-2-(dimethylamino)-3,4-difluorophenyl-1-oxopropan-2-yl}carbamate represents a compelling subject of study in medicinal chemistry. Its unique structural features, coupled with promising preclinical results, position it as a valuable asset in the quest for new treatments. As research progresses, further insights into its mechanism of action and pharmacological profile will be crucial for translating these findings into clinical applications.